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Compound of Interest

Compound Name: 1-Ethylpiperidine-4-carboxylic acid

Cat. No.: B145860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Ethylpiperidine-4-carboxylic acid, with the CAS number 90204-94-7, is a substituted

piperidine derivative that serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds.[1] Its structural motif is of significant interest in medicinal

chemistry, particularly in the development of targeted therapies. This technical guide provides a

comprehensive overview of the available physicochemical data, proposed synthesis, potential

applications, and safety considerations for this compound.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Ethylpiperidine-4-carboxylic acid is

presented in the table below. It is important to note that some of these values are predicted and

should be confirmed by experimental data.
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Property Value Source

CAS Number 90204-94-7 [1][2]

Molecular Formula C₈H₁₅NO₂ [1][2]

Molecular Weight 157.21 g/mol [1][2]

Boiling Point
262.665 °C at 760 mmHg

(Predicted)

Density 1.067 g/cm³ (Predicted)

Melting Point Not available

pKa 4.04 ± 0.20 (Predicted)

Alternate Names

1-Ethylisonipecotic Acid, 1-

Ethyl-4-piperidinecarboxylic

Acid

[2]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 1-Ethylpiperidine-4-
carboxylic acid is not readily available in the public domain, a plausible synthetic route can be

proposed based on standard organic chemistry transformations and literature precedents for

the synthesis of similar N-alkylated piperidine derivatives. A common approach involves the N-

alkylation of a piperidine-4-carboxylic acid ester, followed by hydrolysis of the ester to yield the

final carboxylic acid.

Proposed Synthetic Pathway
The synthesis can be envisioned as a two-step process starting from ethyl isonipecotate (ethyl

piperidine-4-carboxylate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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